Cas no 1252108-98-7 (3-(dimethylsulfamoyl)aminoazepan-2-one)

• Product Name: 3-(dimethylsulfamoyl)aminoazepan-2-one
• CAS No: 1252108-98-7
• MF: C₈H₁₇N₃O₃S
• MW: 235.30388045311
• CID: 5231800
• PubChem ID: 47034016
• Update Time: 2025-06-15

3-(dimethylsulfamoyl)aminoazepan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylsulfamoylamino)-2-oxoazepane
• 3-[(DIMETHYLSULFAMOYL)AMINO]AZEPAN-2-ONE
• Z414477942
• 3-(dimethylsulfamoyl)aminoazepan-2-one

• Inchi： 1S/C8H17N3O3S/c1-11(2)15(13,14)10-7-5-3-4-6-9-8(7)12/h7,10H,3-6H2,1-2H3,(H,9,12)
• InChI Key： BVPKQYXGAPXZRF-UHFFFAOYSA-N
• SMILES： S(N(C)C)(NC1C(NCCCC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: -0.5
• Topological Polar Surface Area: 86.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(dimethylsulfamoyl)aminoazepan-2-one

Introduction to 3-(Dimethylsulfamoyl)aminoazepan-2-one (CAS No. 1252108-98-7)

3-(Dimethylsulfamoyl)aminoazepan-2-one, also known by its CAS number 1252108-98-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azepanes and features a unique combination of a sulfonamide group and an azepane ring, making it a valuable candidate for various therapeutic applications.

The molecular structure of 3-(dimethylsulfamoyl)aminoazepan-2-one is characterized by its seven-membered azepane ring, which is substituted with an amino group and a dimethylsulfamoyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, contributing to its potential as a drug candidate. The compound's structural complexity and functional versatility have made it an attractive target for synthetic chemists and pharmacologists alike.

Recent studies have explored the pharmacological properties of 3-(dimethylsulfamoyl)aminoazepan-2-one, particularly its potential as an inhibitor of specific enzymes and receptors. One notable area of research has focused on its activity as a selective inhibitor of the enzyme protein kinase C (PKC). PKC is a family of serine/threonine kinases that play crucial roles in cellular signaling pathways, including those involved in inflammation, cell proliferation, and apoptosis. By selectively inhibiting PKC, 3-(dimethylsulfamoyl)aminoazepan-2-one may offer therapeutic benefits in treating conditions such as cancer, neurodegenerative diseases, and inflammatory disorders.

In addition to its enzymatic inhibition properties, 3-(dimethylsulfamoyl)aminoazepan-2-one has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that mediate a wide range of physiological processes. Research has shown that this compound can interact with specific GPCRs, potentially modulating their activity and influencing downstream signaling pathways. This property makes it a promising candidate for the development of novel drugs targeting GPCR-related diseases.

The synthesis of 3-(dimethylsulfamoyl)aminoazepan-2-one involves several steps, including the formation of the azepane ring and the introduction of the sulfonamide group. Various synthetic routes have been developed to optimize the yield and purity of the final product. One common approach involves the use of organometallic reagents and transition metal catalysts to facilitate the ring formation and functional group introduction. These synthetic methods have been refined over time to improve efficiency and scalability, making it feasible to produce this compound on both laboratory and industrial scales.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(dimethylsulfamoyl)aminoazepan-2-one in treating various diseases. Preliminary results from these trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic properties. However, further research is needed to fully understand its mechanism of action and potential side effects.

In conclusion, 3-(dimethylsulfamoyl)aminoazepan-2-one (CAS No. 1252108-98-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and pharmacological properties make it a valuable candidate for developing new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in advancing medical treatments.